N-Cyclohexylmethyl-N-(5-phenylpentyl)amine

• CAS RN: 150693-41-7
• Molecular Formula: C18H30ClN
• Molecular Weight: 295.9 g/mol
• IUPAC Name: N-(cyclohexylmethyl)-5-phenylpentan-1-amine;hydrochloride
• InChI: InChI=1S/C18H29N.ClH/c1-4-10-17(11-5-1)12-8-3-9-15-19-16-18-13-6-2-7-14-18;/h1,4-5,10-11,18-19H,2-3,6-9,12-16H2;1H
• InChI Key: ODBWSZXHJDXAQR-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CNCCCCCC2=CC=CC=C2.Cl
• synonyms: CNS 3093; CNS-3093; N-cyclohexylmethyl-N-(5-phenylpentyl)amine

Description

N-Cyclohexylmethyl-N-(5-phenylpentyl)amine, also known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound is structurally similar to the naturally occurring cannabinoids found in the cannabis plant and acts on the same receptors in the brain and body.

Mechanism Of Action

N-Cyclohexylmethyl-N-(5-phenylpentyl)amine acts on the same receptors in the brain and body as naturally occurring cannabinoids, such as THC. Specifically, this compound binds to the CB1 and CB2 receptors in the brain and body, which are involved in a range of physiological processes, including pain perception, inflammation, and immune function.

Biochemical And Physiological Effects

N-Cyclohexylmethyl-N-(5-phenylpentyl)amine has been shown to have a range of biochemical and physiological effects on the body. This compound has been shown to have pain-relieving effects, potentially through its interaction with the CB1 receptors in the brain. Additionally, N-Cyclohexylmethyl-N-(5-phenylpentyl)amine has been shown to have anti-inflammatory effects, potentially through its interaction with the CB2 receptors in the body.

Advantages And Limitations For Lab Experiments

N-Cyclohexylmethyl-N-(5-phenylpentyl)amine has several advantages and limitations for use in laboratory experiments. One advantage is that this compound is highly potent and can be used in very small quantities. However, one limitation is that N-Cyclohexylmethyl-N-(5-phenylpentyl)amine is a synthetic compound and may not accurately reflect the effects of naturally occurring cannabinoids found in the cannabis plant.

Future Directions

There are several potential future directions for research on N-Cyclohexylmethyl-N-(5-phenylpentyl)amine. One potential area of research is the development of new synthetic cannabinoids that have improved therapeutic properties. Additionally, further research is needed to fully understand the potential therapeutic applications of N-Cyclohexylmethyl-N-(5-phenylpentyl)amine and other synthetic cannabinoids. Finally, more research is needed to understand the potential risks and side effects associated with the use of these compounds.

Synthesis Methods

N-Cyclohexylmethyl-N-(5-phenylpentyl)amine is typically synthesized using a multistep process that involves the reaction of various chemicals and reagents. The exact synthesis method can vary depending on the specific laboratory and equipment used, but typically involves the use of organic solvents and specialized equipment.

Scientific Research Applications

N-Cyclohexylmethyl-N-(5-phenylpentyl)amine has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to have a range of effects on the body, including pain relief, anti-inflammatory effects, and potential anti-cancer properties.